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Compound of Interest

Compound Name: H-D-Glu-OMe

Cat. No.: B613110

{ Get Quote

An In-Depth Technical Guide to H-D-Glu-OMe

This technical guide provides essential information on H-D-Glu-OMe, a derivative of glutamic

acid, for researchers, scientists, and professionals in drug development. This document

outlines its chemical properties, and a representative experimental workflow.

Core Compound Data

H-D-Glu-OMe, also known as D-Glutamic acid a-methyl ester, is a compound frequently

utilized in biochemical research and pharmaceutical applications.[1] Its key quantitative data

are summarized in the table below for easy reference.

Parameter Value Reference
CAS Number 26566-13-2 [1][2]
Molecular Weight 161.16 g/mol [1112][3]
Molecular Formula CeH11NOa4 [1112]
Appearance White to off-white powder [1]

Melting Point 134-140 °C [1]

Purity > 99% (HPLC) [1]

Experimental Protocols
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H-D-Glu-OMe is a valuable building block in peptide synthesis.[1] Below is a detailed
methodology for a standard experimental protocol involving the incorporation of H-D-Glu-OMe
into a peptide sequence using Solid-Phase Peptide Synthesis (SPPS).

Objective: To incorporate an H-D-Glu-OMe residue into a growing peptide chain on a solid
support resin.

Materials:

e Fmoc-protected amino acid resin (e.g., Fmoc-Gly-Wang resin)
¢ H-D-Glu-OMe

e N,N'-Diisopropylcarbodiimide (DIC)

e« OxymaPure

e Dimethylformamide (DMF)

 Piperidine solution (20% in DMF)

e Dichloromethane (DCM)

o Kaiser Test reagents

Methodology:

» Resin Swelling: The Fmoc-protected amino acid resin is swelled in DMF for 30 minutes.

e Fmoc Deprotection: The swelled resin is treated with a 20% piperidine solution in DMF for 5
minutes, followed by a second treatment for 15 minutes to remove the Fmoc protecting
group from the terminal amino acid.

e Washing: The resin is thoroughly washed with DMF and DCM to remove residual piperidine
and by-products. A Kaiser test is performed to confirm the presence of a free primary amine.

e Amino Acid Activation: In a separate vessel, H-D-Glu-OMe (3 equivalents) is pre-activated
with DIC (3 equivalents) and OxymaPure (3 equivalents) in DMF for 10-15 minutes.
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e Coupling: The activated H-D-Glu-OMe solution is added to the deprotected resin, and the
mixture is agitated for 2 hours at room temperature to facilitate the coupling reaction.

e Washing: The resin is washed with DMF and DCM to remove excess reagents and by-
products.

e Capping (Optional): To block any unreacted free amines, the resin can be treated with an
acetic anhydride/pyridine/DCM solution.

o Confirmation of Coupling: A Kaiser test is performed to confirm the absence of free primary
amines, indicating a successful coupling reaction.

» Chain Elongation: Steps 2-8 are repeated for each subsequent amino acid to be added to
the peptide sequence.

Visualized Experimental Workflow

The following diagram illustrates the key stages of the Solid-Phase Peptide Synthesis (SPPS)
cycle for incorporating H-D-Glu-OMe.
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Caption: Workflow for SPPS incorporation of H-D-Glu-OMe.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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